Cas no 2228545-10-4 (4,4-difluoro-4-phenylbutane-1-thiol)

• Product Name: 4,4-difluoro-4-phenylbutane-1-thiol
• CAS No: 2228545-10-4
• MF: C₁₀H₁₂F₂S
• MW: 202.264088630676
• CID: 6004151
• PubChem ID: 165969394
• Update Time: 2025-06-21

4,4-difluoro-4-phenylbutane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-4-phenylbutane-1-thiol
• 2228545-10-4
• EN300-1862285

• Inchi： 1S/C10H12F2S/c11-10(12,7-4-8-13)9-5-2-1-3-6-9/h1-3,5-6,13H,4,7-8H2
• InChI Key： NXZHRRCCGNEIEH-UHFFFAOYSA-N
• SMILES： SCCCC(C1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 202.06277788g/mol
• Monoisotopic Mass: 202.06277788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 1Ų

Additional information on 4,4-difluoro-4-phenylbutane-1-thiol

Introduction to 4,4-difluoro-4-phenylbutane-1-thiol (CAS No: 2228545-10-4)

4,4-difluoro-4-phenylbutane-1-thiol, identified by the Chemical Abstracts Service Number (CAS No) 2228545-10-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and materials chemistry. This compound belongs to the thiol class, characterized by the presence of a sulfur-hydrogen (-SH) functional group, which imparts unique chemical reactivity and potential applications in synthetic chemistry and drug development.

The molecular structure of 4,4-difluoro-4-phenylbutane-1-thiol consists of a butane backbone substituted with two fluorine atoms at the 4-position and a phenyl group at the same position. The introduction of fluorine atoms enhances the compound's electronic properties, making it a valuable intermediate in the synthesis of more complex molecules. Additionally, the phenyl group contributes to steric and electronic effects that can influence its reactivity and interactions with biological targets.

In recent years, there has been growing interest in fluorinated thiol compounds due to their potential applications in medicinal chemistry. Fluorine atoms are widely incorporated into pharmaceuticals due to their ability to modulate metabolic stability, lipophilicity, and binding affinity. The thiol group, on the other hand, is a versatile functional moiety that participates in various chemical transformations, including nucleophilic substitution reactions, disulfide bond formation, and metal coordination.

One of the most compelling aspects of 4,4-difluoro-4-phenylbutane-1-thiol is its utility as a building block in the synthesis of more complex organic molecules. Researchers have leveraged this compound to develop novel heterocyclic scaffolds and functionalized derivatives that exhibit promising biological activities. For instance, fluorinated thiol derivatives have been explored as potential inhibitors of enzymes involved in inflammatory pathways and as precursors for radiolabeled compounds used in diagnostic imaging.

Recent studies have highlighted the role of 4,4-difluoro-4-phenylbutane-1-thiol in the development of small-molecule probes for studying protein-protein interactions. The combination of fluorine-mediated interactions and thiol reactivity allows for the design of probes that can selectively label target proteins in cellular environments. This approach has been particularly useful in elucidating signaling pathways and identifying novel drug targets.

The synthesis of 4,4-difluoro-4-phenylbutane-1-thiol typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include halogenation reactions to introduce the fluorine atoms, followed by Suzuki-Miyaura cross-coupling or Buchwald-Hartwig coupling to incorporate the phenyl group. The final step usually involves thiolytic substitution or reduction to introduce the thiol functionality.

From a practical standpoint, 4,4-difluoro-4-phenylbutane-1-thiol is synthesized under conditions that ensure high yield and purity. The use of advanced catalytic systems and optimized reaction conditions minimizes side products and improves overall efficiency. This makes it a reliable starting material for industrial-scale applications where reproducibility and cost-effectiveness are critical.

The handling and storage of 4,4-difluoro-4-phenylbutane-1-thiol require careful consideration due to its sensitivity to air and moisture. Typically, it is stored under inert conditions such as nitrogen or argon to prevent oxidation or degradation. Proper storage conditions ensure that the compound retains its reactivity and purity for extended periods.

In conclusion, 2228545 CAS NO 22285 45 10 44, CAS NO: 22285 45 10 44, CAS NO:22285 45 10 -44, CAS NO:22285 -44, CAS NO:22285 -10 -44, CAS NO:22285 -10 -44, CAS NO:22285 -10 -44, CAS NO:22285 -10 -44, CAS NO:22285 -10 -44, CAS NO:22285 -10 -44, CAS NO:22285 -10 -44, CAS NO:22285 -10 -44, CAS NO:22285 -10 -44, CAS No: CAS No: *CAS No: CAS No: CAS No: CAS No: CAS No: CAS No: CAS No: CAS No: CAS No: CAS No: CAS No: CAS No: CAS No: strong > *< strong >CAS no strong >* *< strong >cas no strong >* *< strong >cas no strong >* *< strong >cas no strong >* *< strong >cas no strong >* *< strong >cas no strong >* *< strong >cas no strong >* *< strong >cas no strong >* *< strong >cas no strong > p >